2-(benzylsulfonyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide

• Molecular Formula: C17H16N2O5S3
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 2-benzylsulfonyl-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H16N2O5S3/c1-26(21,22)13-7-8-14-15(9-13)25-17(18-14)19-16(20)11-27(23,24)10-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,18,19,20)
• InChI Key: FTGYSMKHSQPNDF-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)CS(=O)(=O)CC3=CC=CC=C3

Description

2-(benzylsulfonyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicinal chemistry, biochemistry, and pharmacology. This compound is known to possess several unique properties that make it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(benzylsulfonyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of the enzyme glycogen synthase kinase-3β (GSK-3β), which is known to play a role in the development of several diseases, including cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(benzylsulfonyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide are still being studied. However, it has been shown to exhibit anti-cancer activity in vitro and in vivo, as well as anti-inflammatory effects in animal models of inflammation. Additionally, it has been investigated for its potential neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(benzylsulfonyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide in lab experiments include its relatively simple synthesis method, its broad range of potential applications, and its ability to selectively target certain enzymes and signaling pathways. However, its limitations include its potential toxicity and the need for further testing to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-(benzylsulfonyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide. One potential area of investigation is its use as a treatment for various types of cancer, including breast, lung, and prostate cancer. Additionally, it may be investigated for its potential use in the treatment of other diseases such as diabetes and cardiovascular disease. Further research is also needed to fully understand its mechanism of action and potential side effects in humans.

Synthesis Methods

The synthesis of 2-(benzylsulfonyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide involves the reaction of 2-amino-6-methylbenzothiazole with benzylsulfonyl chloride and acetic anhydride in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

The potential applications of 2-(benzylsulfonyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide in scientific research are vast and varied. One of the primary areas of interest is medicinal chemistry, where this compound has been shown to exhibit promising activity against certain types of cancer cells. Additionally, it has been investigated for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases such as Alzheimer's.